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Introduction

Secutrelvir (S-892216) is a second-generation, orally bioavailable small molecule inhibitor of
the SARS-CoV-2 3C-like protease (3CLpro), a viral enzyme essential for the replication of
coronaviruses, including SARS-CoV-2.[1] Inhibition of this protease disrupts the viral replication
cycle, making it a prime target for antiviral therapeutics. These application notes provide a
comprehensive overview of the established animal models and detailed protocols for the in vivo
evaluation of Secutrelvir's efficacy and pharmacokinetics. The Syrian hamster and various
mouse models are highlighted as they are the most commonly used and relevant preclinical
models for studying COVID-19.[2][3][4][5][6]

Mechanism of Action: 3CL Protease Inhibition

The SARS-CoV-2 genome is translated into large polyproteins that must be cleaved by viral
proteases to yield functional viral proteins. The 3CL protease is responsible for the majority of
these cleavage events. Secutrelvir, as a 3CL protease inhibitor, blocks this enzymatic activity,
thereby halting the viral replication process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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